Cas no 2306268-62-0 (7-bromo-3-methylthieno[3,2-c]pyridin-4-ol)

• Product Name: 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol
• CAS No: 2306268-62-0
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 5272563
• Update Time: 2026-03-09

7-bromo-3-methylthieno[3,2-c]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridin-4(5H)-one, 7-bromo-3-methyl-
• 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol

• Inchi： 1S/C8H6BrNOS/c1-4-3-12-7-5(9)2-10-8(11)6(4)7/h2-3H,1H3,(H,10,11)
• InChI Key： KECPTNUYUKWCQW-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(Br)C2SC=C(C)C1=2

Additional information on 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol

Research Briefing on 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol (CAS: 2306268-62-0): Recent Advances and Applications

7-bromo-3-methylthieno[3,2-c]pyridin-4-ol (CAS: 2306268-62-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the thieno[3,2-c]pyridine core and bromo-substituent, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol, with a focus on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from commercially available precursors, with key steps including bromination and cyclization. Advances in catalytic methods have also been reported, enabling more efficient and environmentally friendly production of this compound. These synthetic improvements are critical for scaling up production and facilitating further pharmacological investigations.

In terms of biological activity, 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol has shown promising results in preliminary screenings against various disease targets. For instance, recent in vitro studies have demonstrated its inhibitory effects on specific kinase enzymes implicated in cancer progression. Additionally, the compound has exhibited moderate antimicrobial activity against certain bacterial strains, suggesting potential applications in infectious disease treatment. These findings highlight the versatility of this scaffold and its potential as a lead compound for further optimization.

The mechanistic studies of 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol have provided insights into its mode of action at the molecular level. Structural-activity relationship (SAR) analyses have identified key functional groups responsible for its bioactivity, paving the way for the design of derivatives with enhanced potency and selectivity. Computational modeling and docking studies have further elucidated its interactions with target proteins, offering a rational basis for future drug development efforts.

Despite these advancements, challenges remain in the development of 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol as a therapeutic agent. Issues such as solubility, metabolic stability, and toxicity profiles need to be addressed through systematic medicinal chemistry optimization. Ongoing research is also exploring its potential in combination therapies and as a building block for more complex drug candidates. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 7-bromo-3-methylthieno[3,2-c]pyridin-4-ol represents a promising chemical entity with diverse applications in drug discovery. The latest research underscores its potential as a versatile scaffold for the development of novel therapeutics, particularly in oncology and infectious diseases. Future studies should focus on addressing the current limitations and expanding the scope of its pharmacological applications. This briefing serves as a valuable resource for researchers interested in the continued exploration of this compound and its derivatives.